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Compound of Interest

Compound Name: 1-Butyl-1-methylpyrrolidinium

Cat. No.: B1250683 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the potential electrochemical applications of the

ionic liquid 1-Butyl-1-methylpyrrolidinium thiocyanate, [BMPyrr][SCN]. Due to a lack of

extensive research specifically on this ionic liquid, this report also draws upon data from

analogous pyrrolidinium-based and thiocyanate-based ionic liquids to infer potential properties

and applications.

Physicochemical Properties
Understanding the fundamental physicochemical properties of an ionic liquid is crucial for its

application in electrochemical systems. While comprehensive data for 1-Butyl-1-
methylpyrrolidinium thiocyanate is not readily available in the public domain, some key

properties have been reported.

Table 1: Physicochemical Properties of 1-Butyl-1-methylpyrrolidinium Thiocyanate and

Related Ionic Liquids
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Property

1-Butyl-1-
methylpyrrolidiniu
m Thiocyanate
([BMPyrr][SCN])

1-Butyl-1-
methylpyrrolidiniu
m Dicyanamide
([BMPyrr][DCA])

1-Butyl-1-
methylpyrrolidiniu
m
bis(trifluoromethyl
sulfonyl)imide
([BMPyrr][TFSI])

Molecular Formula C₁₀H₂₀N₂S[1] C₁₁H₂₀N₄[2] C₁₁H₂₀F₆N₂O₄S₂

Molecular Weight (

g/mol )
200.344[1] 208.30[2] 422.41

Density (g/cm³) See Table 2 1.02 (20 °C)[2] 1.4 (25 °C)[3]

Viscosity (cP) See Table 2 46 (20 °C)[2] 80 (25 °C)[3]

Ionic Conductivity

(mS/cm)
Data not available 3.25 (24 °C)[2] 2.77 (25 °C)[3]

Electrochemical

Window (V)
Data not available 3.5[2] ~5.0-6.0

Table 2: Temperature-Dependent Density and Viscosity of 1-Butyl-1-methylpyrrolidinium
Thiocyanate

Temperature (K) Density (g·cm⁻³) Viscosity (mPa·s)

298.15 1.0456 127.3

308.15 1.0387 78.4

318.15 1.0318 51.6

328.15 1.0249 36.1

338.15 1.0181 26.4

348.15 1.0112 19.9

Data extracted from Domańska, U., et al. (2012). Density and Viscosity of Binary Mixtures of

Thiocyanate Ionic Liquids + Water as a Function of Temperature.
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Potential Electrochemical Applications
Based on the properties of the 1-butyl-1-methylpyrrolidinium ([BMPyrr]⁺) cation and the

thiocyanate (SCN⁻) anion, several potential electrochemical applications can be inferred. The

[BMPyrr]⁺ cation is known for its wide electrochemical window and good thermal stability. The

SCN⁻ anion, a pseudohalide, has been utilized in specific electrochemical systems, particularly

in the field of solar cells.

2.1. Dye-Sensitized Solar Cells (DSSCs) and Perovskite Solar Cells (PSCs)

The thiocyanate anion has been investigated as a component in electrolytes for both DSSCs

and PSCs. In these applications, it can act as a charge-transfer mediator or as an additive to

improve the stability and performance of the solar cell. While research on [BMPyrr][SCN] in this

area is limited, other thiocyanate-based ionic liquids have shown promise. The use of an ionic

liquid as the electrolyte offers advantages such as low volatility and high thermal stability, which

are crucial for the long-term performance of solar cells.

Inferred Role: [BMPyrr][SCN] could potentially be used as a stable, non-volatile electrolyte

component in DSSCs, where the SCN⁻/ (SCN)₃⁻ redox couple could be explored as an

alternative to the traditional iodide/triiodide system. In PSCs, the thiocyanate ion has been

shown to passivate defects and improve the crystallinity of the perovskite layer, leading to

enhanced efficiency and stability.

2.2. Electrodeposition

Ionic liquids are increasingly used as electrolytes for the electrodeposition of metals and alloys.

They offer a wide electrochemical window, allowing for the deposition of reactive metals that

cannot be deposited from aqueous solutions. The 1-butyl-1-methylpyrrolidinium cation, in

combination with other anions like dicyanamide, has been successfully used for the

electrodeposition of metals such as palladium.[4]

Inferred Role: [BMPyrr][SCN] could serve as a medium for the electrodeposition of various

metals. The thiocyanate anion can form complexes with metal ions, which may influence the

deposition process and the morphology of the resulting metallic layer.

2.3. Supercapacitors and Batteries
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Pyrrolidinium-based ionic liquids are considered promising electrolytes for high-voltage

supercapacitors and batteries due to their wide electrochemical stability windows.[5] The

choice of anion is critical in determining the overall performance.

Inferred Role: The potential electrochemical window of [BMPyrr][SCN] would be a key

determinant for its suitability in energy storage devices. While the cathodic limit is primarily

determined by the reduction of the [BMPyrr]⁺ cation, the anodic limit will be dictated by the

oxidation of the SCN⁻ anion.[6] If the electrochemical window is sufficiently wide, it could be

a candidate for use as an electrolyte in supercapacitors or specific battery chemistries.

Experimental Protocols
3.1. Protocol for Determining the Electrochemical Window

The electrochemical window (EW) is a critical parameter that defines the potential range within

which the ionic liquid is stable. It is typically determined using cyclic voltammetry (CV).

Materials:

1-Butyl-1-methylpyrrolidinium thiocyanate (dried under vacuum)

Three-electrode electrochemical cell

Working electrode (e.g., glassy carbon or platinum)

Reference electrode (e.g., Ag/Ag⁺ or a quasi-reference electrode like a silver wire)

Counter electrode (e.g., platinum wire or mesh)

Potentiostat/Galvanostat

Inert atmosphere glovebox

Procedure:

Preparation: Thoroughly dry the ionic liquid under high vacuum to remove any water, as its

presence can significantly narrow the electrochemical window. All assembly should be

performed in an inert atmosphere (e.g., an argon-filled glovebox).
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Electrode Polishing: Polish the working electrode to a mirror finish using alumina slurries of

decreasing particle size, followed by sonication in a suitable solvent and drying.

Cell Assembly: Assemble the three-electrode cell with the polished working electrode, the

reference electrode, and the counter electrode.

Electrolyte Addition: Add the dried 1-Butyl-1-methylpyrrolidinium thiocyanate to the

electrochemical cell, ensuring the electrodes are sufficiently immersed.

Cyclic Voltammetry:

Connect the electrodes to the potentiostat.

Perform a cyclic voltammetry scan over a wide potential range. The scan should start from

the open-circuit potential and sweep towards both the anodic and cathodic limits.

Use a slow scan rate (e.g., 10-50 mV/s) to clearly define the onset of the oxidation and

reduction currents.[6]

Data Analysis: The electrochemical window is determined by the potential difference

between the onset of the anodic (oxidation) and cathodic (reduction) currents. A current

density cutoff (e.g., 0.1 or 1 mA/cm²) is often used to define these limits.

3.2. Protocol for Measuring Ionic Conductivity

Ionic conductivity is a measure of an electrolyte's ability to conduct ions and is a key

performance indicator for electrochemical applications.

Materials:

1-Butyl-1-methylpyrrolidinium thiocyanate

Conductivity meter with a suitable probe

Temperature-controlled environment (e.g., water bath or oven)

Procedure:
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Calibration: Calibrate the conductivity meter using standard solutions of known conductivity.

Sample Preparation: Place the ionic liquid in a clean, dry container within the temperature-

controlled environment.

Measurement:

Immerse the conductivity probe into the ionic liquid.

Allow the temperature of the ionic liquid and the probe to equilibrate.

Record the conductivity reading.

Repeat the measurement at various temperatures to determine the temperature

dependence of the conductivity.

Visualizations
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Caption: Workflow for Determining the Electrochemical Window.
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Caption: Key Properties and Potential Applications.

Disclaimer: The information provided on the potential applications of 1-Butyl-1-
methylpyrrolidinium thiocyanate is largely based on inferences from related compounds due

to the limited availability of direct research. Further experimental validation is necessary to

confirm its suitability for any specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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